Cas no 2520113-14-6 (Hydroxycarbodenafil)

• Product Name: Hydroxycarbodenafil
• CAS No: 2520113-14-6
• MF: C₂₄H₃₂N₆O₄
• MW: 468.548685073853
• CID: 5184941
• Update Time: 2025-07-31

Hydroxycarbodenafil Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[[4-(2-hydroxyethyl)-1-piperazinyl]carbonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-
• Hydroxycarbodenafil

• Inchi： 1S/C24H32N6O4/c1-4-6-18-20-21(28(3)27-18)23(32)26-22(25-20)17-15-16(7-8-19(17)34-5-2)24(33)30-11-9-29(10-12-30)13-14-31/h7-8,15,31H,4-6,9-14H2,1-3H3,(H,25,26,32)
• InChI Key： BKATXTHEZOCJKS-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(N3CCN(CCO)CC3)=O)=CC=C2OCC)NC(=O)C2N(C)N=C(CCC)C=2N=1

Additional information on Hydroxycarbodenafil

Hydroxycarbodenafil (CAS NO: 2520113-14-6): A Comprehensive Overview

Hydroxycarbodenafil, also known by its CAS registry number 2520113-14-6, is a highly specialized compound that has garnered significant attention in the field of biomedical research. This article delves into the intricacies of this compound, exploring its structure, pharmacological properties, and potential applications in modern medicine.

Hydroxycarbodenafil belongs to a unique class of compounds known for their hydroxy functional group and carbodenafil framework. Its intricate molecular architecture positions it as a promising candidate for various therapeutic interventions, particularly in areas such as oncology, inflammation, and infectious diseases.

Recent studies have highlighted the compound's ability to modulate key cellular pathways, making it a focal point for researchers seeking innovative treatment modalities. The hydroxy group in Hydroxycarbodenafil plays a crucial role in its biological activity, enabling selective interactions with target molecules and enhancing its therapeutic potential.

In the realm of oncology, Hydroxycarbodenafil has shown remarkable promise in targeting cancerous cells while minimizing damage to healthy tissues. Its mechanism of action involves the modulation of cell proliferation and apoptosis, processes that are critical in combating cancer progression.

Furthermore, advancements in drug delivery systems have paved the way for Hydroxycarbodenafil to be incorporated into targeted therapies. These innovations ensure that the compound reaches its intended sites of action with precision, thereby optimizing efficacy and reducing side effects.

The research trajectory surrounding Hydroxycarbodenafil is characterized by a robust interdisciplinary approach. Collaboration between chemists, biologists, and clinicians has been instrumental in unlocking the full potential of this compound. Ongoing trials aim to validate its efficacy in treating a wide array of diseases, including autoimmune disorders and neurodegenerative conditions.

One of the most notable aspects of Hydroxycarbodenafil is its versatility across different disease models. Its ability to influence multiple signaling pathways simultaneously positions it as a multi-faceted therapeutic agent. This duality not only broadens its application spectrum but also underscores its significance in personalized medicine.

As biomedical research continues to evolve, Hydroxycarbodenafil stands at the forefront of innovation. The compound's unique properties and adaptability make it a cornerstone in the development of next-generation drugs. Its journey from the laboratory to clinical practice is a testament to the power of scientific collaboration and rigorous investigation.

In conclusion, Hydroxycarbodenafil (CAS NO: 2520113-14-6) represents a beacon of hope in the quest for effective medical solutions. With ongoing advancements and deeper understanding of its mechanisms, this compound is poised to play a pivotal role in shaping the future of healthcare.